Cas no 2228868-44-6 (2-(1-bromopropan-2-yl)-3-methylpyridine)

• Product Name: 2-(1-bromopropan-2-yl)-3-methylpyridine
• CAS No: 2228868-44-6
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 6597840
• PubChem ID: 165645018
• Update Time: 2025-07-25

2-(1-bromopropan-2-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-3-methylpyridine
• EN300-1910135
• 2228868-44-6

• Inchi： 1S/C9H12BrN/c1-7-4-3-5-11-9(7)8(2)6-10/h3-5,8H,6H2,1-2H3
• InChI Key： OAWMCCGZHQCXMD-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(1-bromopropan-2-yl)-3-methylpyridine

2-(1-Bromopropan-2-yl)-3-Methylpyridine: A Comprehensive Overview

2-(1-Bromopropan-2-yl)-3-Methylpyridine (CAS No. 2228868-44-6) is a heterocyclic organic compound with a pyridine ring substituted at the 2-position by a brominated isopropyl group and at the 3-position by a methyl group. This compound belongs to the class of pyridines, which are widely studied in organic chemistry due to their unique electronic properties and versatility in synthetic applications. The structure of 2-(1-bromopropan-2-yl)-3-methylpyridine combines the reactivity of the pyridine ring with the directing effects of the substituents, making it an interesting subject for both fundamental and applied research.

The synthesis of 2-(1-bromopropan-2-yl)-3-methylpyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient syntheses of such compounds. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the brominated isopropyl group onto the pyridine ring. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for downstream applications.

One of the key areas where 2-(1-bromopropan-2-yl)-3-methylpyridine has gained attention is in medicinal chemistry. The compound's structure allows for various functionalization strategies, making it a valuable intermediate in drug discovery programs. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties. For example, derivatives of this compound have been shown to inhibit certain enzymes involved in inflammatory pathways, suggesting its role in developing novel therapeutic agents.

In addition to its medicinal applications, 2-(1-bromopropan-2-yl)-3-methylpyridine has also found utility in materials science. Its electron-withdrawing substituents make it suitable for use in π-conjugated systems, which are essential components of organic semiconductors and light-emitting materials. Researchers have incorporated this compound into polymer frameworks to enhance charge transport properties, paving the way for its application in next-generation electronic devices.

The reactivity of 2-(1-bromopropan-2-yl)-3-methylpyridine is another area that has been extensively studied. The brominated isopropyl group acts as an electron-withdrawing substituent, activating specific positions on the pyridine ring for further substitution or coupling reactions. This reactivity has been leveraged in various Suzuki-Miyaura couplings and other cross-coupling reactions, demonstrating its versatility as a synthetic intermediate.

From an environmental standpoint, understanding the degradation pathways of 2-(1-bromopropan-2-yl)-3-methylpyridine is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under different environmental conditions. These findings are particularly relevant for industries involved in chemical manufacturing, as they provide insights into sustainable practices and waste management strategies.

In conclusion, 2-(1-bromopropan-2-yl)-3-methylpyridine (CAS No. 2228868-44-6) stands out as a multifaceted compound with significant potential across diverse fields of chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to contribute even more significantly to the advancement of science and technology.